1-Adamantyl({[4-(3,3-dimethyl-1-triazenyl)phenyl]sulfonyl}imino)methanolate

• Molecular Formula: C19H25N4O3S-
• Molecular Weight: 389.5 g/mol
• IUPAC Name: (1Z)-N-[4-(dimethylaminodiazenyl)phenyl]sulfonyladamantane-1-carboximidate
• InChI: InChI=1S/C19H26N4O3S/c1-23(2)22-20-16-3-5-17(6-4-16)27(25,26)21-18(24)19-10-13-7-14(11-19)9-15(8-13)12-19/h3-6,13-15H,7-12H2,1-2H3,(H,21,24)/p-1
• InChI Key: OATROLZQCNQPHY-UHFFFAOYSA-M
• Isomeric SMILES: CN(C)N=NC1=CC=C(C=C1)S(=O)(=O)/N=C(/C23CC4CC(C2)CC(C4)C3)\[O-]
• Canonical SMILES: CN(C)N=NC1=CC=C(C=C1)S(=O)(=O)N=C(C23CC4CC(C2)CC(C4)C3)[O-]

Description

1-Adamantyl({[4-(3,3-dimethyl-1-triazenyl)phenyl]sulfonyl}imino)methanolate is a complex organic compound that features an adamantyl group, a triazenyl group, and a sulfonyl-imino linkage

Preparation Methods

The synthetic routes often require specific reaction conditions, such as controlled temperatures and the use of catalysts to ensure the desired product is obtained with high purity and yield .

Industrial production methods for this compound may involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and employing continuous flow techniques to enhance efficiency and reduce costs .

Chemical Reactions Analysis

1-Adamantyl({[4-(3,3-dimethyl-1-triazenyl)phenyl]sulfonyl}imino)methanolate can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents to introduce oxygen-containing functional groups.

Reduction: Reducing agents can be used to remove oxygen or add hydrogen to the compound.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Adamantyl({[4-(3,3-dimethyl-1-triazenyl)phenyl]sulfonyl}imino)methanolate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Industry: Used in the production of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-Adamantyl({[4-(3,3-dimethyl-1-triazenyl)phenyl]sulfonyl}imino)methanolate involves its interaction with specific molecular targets and pathways. The adamantyl group provides stability and lipophilicity, enhancing the compound’s ability to interact with biological membranes. The triazenyl and sulfonyl-imino groups may participate in various biochemical reactions, influencing the compound’s overall activity .

Comparison with Similar Compounds

Similar compounds to 1-Adamantyl({[4-(3,3-dimethyl-1-triazenyl)phenyl]sulfonyl}imino)methanolate include other adamantyl derivatives and triazenyl-containing compounds. These compounds share structural similarities but may differ in their specific functional groups and overall reactivity. The uniqueness of this compound lies in its combination of the adamantyl, triazenyl, and sulfonyl-imino functionalities, which confer distinct chemical and biological properties .